Cas no 1268520-92-8 (4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine)

4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine is a heterocyclic compound featuring a pyrazolo[3,4-b]pyridine core with chloro and methyl substituents. This structure serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of biologically active molecules. Its chloro group offers reactivity for further functionalization, while the methyl group enhances stability. The compound’s fused bicyclic framework is valuable in medicinal chemistry for designing kinase inhibitors and other therapeutic agents. High purity and well-defined reactivity make it suitable for precise synthetic applications. Its utility in constructing complex heterocycles underscores its importance in research and industrial settings.
4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine structure
1268520-92-8 structure
Product Name:4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine
CAS No:1268520-92-8
MF:C7H6ClN3
MW:167.595639705658
MDL:MFCD17011807
CID:4566155
PubChem ID:46835638
Update Time:2025-11-01

4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine
    • NE24591
    • SB13886
    • 1H-Pyrazolo[3,4-b]pyridine, 4-chloro-1-methyl-
    • P19005
    • SCHEMBL129887
    • AKOS015851021
    • CS-0137458
    • 1268520-92-8
    • BS-42725
    • 4-chloro-1-methylpyrazolo[3,4-b]pyridine
    • DB-153664
    • EN300-128327
    • MFCD17011807
    • MDL: MFCD17011807
    • Inchi: 1S/C7H6ClN3/c1-11-7-5(4-10-11)6(8)2-3-9-7/h2-4H,1H3
    • InChI Key: XYCQHBVGJNXHGP-UHFFFAOYSA-N
    • SMILES: ClC1C=CN=C2C=1C=NN2C

Computed Properties

  • Exact Mass: 167.0250249 g/mol
  • Monoisotopic Mass: 167.0250249 g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 30.7
  • Molecular Weight: 167.59

4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine Pricemore >>

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abcr
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4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Sodium bis(trimethylsilyl)amide Solvents: Tetrahydrofuran ;  4 h, 20 °C
Reference
Solvent-Controlled, Site-Selective N-Alkylation Reactions of Azolo-Fused Ring Heterocycles at N1-, N2-, and N3-Positions, Including Pyrazolo[3,4-d]pyrimidines, Purines, [1,2,3]Triazolo[4,5]pyridines, and Related Deaza-Compounds
Bookser, Brett C. ; Weinhouse, Michael I.; Burns, Aaron C.; Valiere, Andrew N.; Valdez, Lino J.; et al, Journal of Organic Chemistry, 2018, 83(12), 6334-6353

Production Method 2

Reaction Conditions
1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ;  15 min, 0 °C
1.2 1 h, rt
1.3 Reagents: Water ;  rt
Reference
Preparation of heteroaryloxypyrrolidinylmethylthiazolylacetamide derivatives and analogs for use as O-GlcNAcase inhibitors
, World Intellectual Property Organization, , ,

4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine Raw materials

4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine Preparation Products

Additional information on 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine

Comprehensive Overview of 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1268520-92-8)

4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1268520-92-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the pyrazolopyridine family, a class of nitrogen-containing heterocycles known for their diverse biological activities. Researchers are increasingly exploring its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents.

The molecular structure of 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine features a chloro substituent at the 4-position and a methyl group at the 1-position, which significantly influences its reactivity and interaction with biological targets. These modifications make it a valuable intermediate in organic synthesis, enabling the creation of more complex molecules with tailored properties. Recent studies have highlighted its role in the synthesis of novel compounds with potential anti-inflammatory and anticancer activities.

In the context of current trends, 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine aligns with the growing demand for small molecule therapeutics and precision medicine. The compound's ability to modulate specific biological pathways has made it a subject of interest in personalized healthcare and targeted drug delivery systems. Additionally, its applications in agrochemicals are being explored, particularly in the development of environmentally friendly pesticides with reduced ecological impact.

From a synthetic chemistry perspective, CAS No. 1268520-92-8 is often utilized in cross-coupling reactions and catalyzed transformations, which are critical for constructing complex molecular architectures. Its stability under various reaction conditions makes it a preferred choice for researchers working on high-throughput screening and combinatorial chemistry. The compound's versatility is further demonstrated by its use in fluorescence labeling and bioconjugation techniques, which are essential for advanced diagnostic tools.

Environmental and safety considerations are also paramount when working with 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine. While it is not classified as hazardous under standard regulations, proper handling and disposal protocols must be followed to ensure workplace safety. The compound's biodegradability and potential ecological effects are areas of ongoing research, reflecting the broader scientific community's focus on green chemistry and sustainable practices.

In summary, 4-Chloro-1-methyl-1H-pyrazolo[3,4-b]pyridine (CAS No. 1268520-92-8) is a multifaceted compound with promising applications across multiple industries. Its structural features, combined with its reactivity and biological relevance, make it a valuable asset in modern chemical research. As the demand for innovative solutions in pharmaceuticals, agrochemicals, and material science continues to grow, this compound is poised to play a pivotal role in shaping future advancements.

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